Cas no 923283-30-1 (Methyl 1-Ethyl-4-nitro-1H-pyrazole-3-carboxylate)

Methyl 1-Ethyl-4-nitro-1H-pyrazole-3-carboxylate structure

923283-30-1 structure

Product Name:Methyl 1-Ethyl-4-nitro-1H-pyrazole-3-carboxylate

CAS No:923283-30-1

MF:C₇H₉N₃O₄

MW:199.164061307907

MDL:MFCD09475383

CID:737860

PubChem ID:25247543

Update Time:2025-09-27

Methyl 1-Ethyl-4-nitro-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 1-ethyl-4-nitro-1H-pyrazole-5-carboxylate
- 923283-30-1
- SCHEMBL12725093
- methyl 1-ethyl-4-nitropyrazole-3-carboxylate
- LS-06526
- AKOS015922515
- C90643
- AKOS005167713
- MFCD09475383
- methyl1-ethyl-4-nitro-1H-pyrazole-3-carboxylate
- methyl 1-ethyl-4-nitro-1H-pyrazole-3-carboxylate
- DTXSID70649465
- STK351766
- methyl 1-ethyl-4-nitro-pyrazole-3-carboxylate
- DB-114606
- ALBB-021614
- 1H-Pyrazole-3-carboxylic acid, 1-ethyl-4-nitro-, methyl ester
- Methyl 1-Ethyl-4-nitro-1H-pyrazole-3-carboxylate
- MDL： MFCD09475383
- Inchi： 1S/C7H9N3O4/c1-3-9-4-5(10(12)13)6(8-9)7(11)14-2/h4H,3H2,1-2H3
- InChI Key： HCXMLRVXGCCXIP-UHFFFAOYSA-N
- SMILES： O(C)C(C1C(=CN(CC)N=1)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 199.05930578g/mol
Monoisotopic Mass: 199.05930578g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 89.9Å²

Experimental Properties

Color/Form: NA
Density: 1.4±0.1 g/cm3
Boiling Point: 316.1±22.0 °C at 760 mmHg

Methyl 1-Ethyl-4-nitro-1H-pyrazole-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Methyl 1-Ethyl-4-nitro-1H-pyrazole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M063025-50mg	Methyl 1-Ethyl-4-nitro-1H-pyrazole-3-carboxylate	923283-30-1		50mg	$ 140.00	2022-06-04
TRC	M063025-100mg	Methyl 1-Ethyl-4-nitro-1H-pyrazole-3-carboxylate	923283-30-1		100mg	$ 235.00	2022-06-04
TRC	M063025-250mg	Methyl 1-Ethyl-4-nitro-1H-pyrazole-3-carboxylate	923283-30-1		250mg	$ 465.00	2022-06-04
Chemenu	CM529771-1g	Methyl 1-ethyl-4-nitro-1H-pyrazole-3-carboxylate	923283-30-1	97%	1g	$320	2022-03-01
abcr	AB412941-500 mg	Methyl 1-ethyl-4-nitro-1H-pyrazole-3-carboxylate	923283-30-1		500MG	€313.80	2022-03-02
abcr	AB412941-1 g	Methyl 1-ethyl-4-nitro-1H-pyrazole-3-carboxylate	923283-30-1		1g	€373.00	2022-03-02
abcr	AB412941-500mg	Methyl 1-ethyl-4-nitro-1H-pyrazole-3-carboxylate; .	923283-30-1		500mg	€333.00	2025-04-15
abcr	AB412941-1g	Methyl 1-ethyl-4-nitro-1H-pyrazole-3-carboxylate; .	923283-30-1		1g	€397.00	2025-04-15
1PlusChem	1P00JENG-250mg	methyl 1-ethyl-4-nitro-1H-pyrazole-3-carboxylate	923283-30-1	95%	250mg	$139.00	2024-04-20
1PlusChem	1P00JENG-1g	methyl 1-ethyl-4-nitro-1H-pyrazole-3-carboxylate	923283-30-1	95%	1g	$300.00	2024-04-20

Methyl 1-Ethyl-4-nitro-1H-pyrazole-3-carboxylate Production Method

Production Method 1

138786-86-4

923283-30-1

923282-48-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 2 h, 70 °C; 70 °C → rt

Reference

: Pyrazolopyrimidines useful as Aurora kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of Aurora kinase mediated diseases

, World Intellectual Property Organization, , ,

Production Method 2

138786-86-4

923283-30-1

923282-48-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 16 h, rt
1.2 Reagents: Water ; rt

Reference

: Pyrazolopyrimidinone derivatives for modulating SF-1 and their preparation

, World Intellectual Property Organization, , ,

Methyl 1-Ethyl-4-nitro-1H-pyrazole-3-carboxylate Raw materials

methyl 4-nitro-1H-pyrazole-5-carboxylate

Methyl 1-Ethyl-4-nitro-1H-pyrazole-3-carboxylate Preparation Products

Methyl 1-Ethyl-4-nitro-1H-pyrazole-3-carboxylate Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
5. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490

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